Cas no 73286-33-6 (2-Amino-1-(pyridin-4-yl)ethanone dihydrochloride)

• Product Name: 2-Amino-1-(pyridin-4-yl)ethanone dihydrochloride
• CAS No: 73286-33-6
• MF: C₇H₁₀Cl₂N₂O
• MW: 209.07309961319
• MDL: MFCD09260970
• CID: 2182279
• Update Time: 2025-08-04

2-Amino-1-(pyridin-4-yl)ethanone dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-pyridin-4-yl-ethanone dihydrochloride
• 2-Amino-1-(pyridin-4-yl)ethanone dihydrochloride
• 2-amino-1-(pyridin-4-yl)ethan-1-one dihydrochloride
• AX8069663
• 4-(2'-AMINOACETYL)PYRIDINE DIHYDROCHLORIDE
• Ethanone, 2-amino-1-(4-pyridinyl)-, hydrochloride (1:2)
• 2-Amino-1-(pyridin-4-yl)ethan-1-one--hydrogen chloride (1/2)

• MDL： MFCD09260970
• Inchi： 1S/C7H8N2O.2ClH/c8-5-7(10)6-1-3-9-4-2-6;;/h1-4H,5,8H2;2*1H
• InChI Key： ACZXPZYZVZGLRF-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(CN)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 119
• Topological Polar Surface Area: 56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Amino-1-(pyridin-4-yl)ethanone dihydrochloride

2-Amino-1-(pyridin-4-yl)ethanone Dihydrochloride (CAS No. 73286-33-6): A Comprehensive Overview

2-Amino-1-(pyridin-4-yl)ethanone dihydrochloride (CAS No. 73286-33-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-pyridylacetylamine dihydrochloride, is a dihydrochloride salt of an amine derivative that exhibits a unique combination of chemical and biological properties, making it a valuable tool in various research and development activities.

The molecular structure of 2-Amino-1-(pyridin-4-yl)ethanone dihydrochloride consists of a pyridine ring attached to an acetylamine group, with two hydrochloride ions. The presence of the pyridine ring and the amine functionality imparts distinct chemical reactivity and biological activity to the compound. These features have been extensively studied in recent years, leading to a deeper understanding of its potential applications in drug discovery and development.

In the context of medicinal chemistry, 2-Amino-1-(pyridin-4-yl)ethanone dihydrochloride has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have highlighted its potential as a scaffold for the design of drugs targeting various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. The compound's ability to modulate specific biological pathways and receptors has been a focal point of ongoing research.

One of the key areas of interest is the role of 2-Amino-1-(pyridin-4-yl)ethanone dihydrochloride in cancer therapy. Research has demonstrated that this compound can inhibit the activity of certain enzymes involved in tumor growth and metastasis. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 2-Amino-1-(pyridin-4-yl)ethanone dihydrochloride exhibited potent antiproliferative effects against several cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action involves the inhibition of key signaling pathways that are dysregulated in cancer cells.

Beyond cancer research, 2-Amino-1-(pyridin-4-yl)ethanone dihydrochloride has also been explored for its neuroprotective properties. Studies have shown that this compound can protect neurons from oxidative stress and inflammation, which are major contributors to neurodegenerative diseases such as Alzheimer's and Parkinson's disease. A recent publication in the European Journal of Pharmacology highlighted the ability of 2-Amino-1-(pyridin-4-yl)ethanone dihydrochloride to reduce neuronal cell death and improve cognitive function in animal models of neurodegeneration.

In addition to its therapeutic potential, 2-Amino-1-(pyridin-4-yl)ethanone dihydrochloride is also used as a building block in organic synthesis. Its versatile reactivity allows chemists to synthesize a wide range of derivatives with tailored properties for specific applications. For example, researchers have utilized this compound to develop novel ligands for metal complexes, which have applications in catalysis and materials science.

The synthesis of 2-Amino-1-(pyridin-4-yl)ethanone dihydrochloride typically involves the reaction of 4-pyridinecarboxaldehyde with ammonia followed by acetylation and subsequent conversion to the dihydrochloride salt. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production. The compound is available from various chemical suppliers in different grades, including research-grade and pharmaceutical-grade materials.

In terms of safety and handling, it is important to note that while 2-Amino-1-(pyridin-4-yl)ethanone dihydrochloride is not classified as a hazardous material or controlled substance, proper precautions should be taken during handling to avoid exposure to skin or inhalation. It is recommended to use appropriate personal protective equipment (PPE) such as gloves and safety goggles when working with this compound.

The future prospects for 2-Amino-1-(pyridin-4-yl)ethanone dihydrochloride are promising. Ongoing research continues to uncover new applications and mechanisms of action for this versatile compound. As our understanding deepens, it is likely that more advanced derivatives will be developed with enhanced therapeutic efficacy and reduced side effects. This makes 2-Amino-1-(pyridin-4-yl)ethanone dihydrochloride an exciting area of focus for both academic researchers and pharmaceutical companies alike.